Cas no 77605-73-3 (Benzoic acid,2-[(3-chloro-4-hydroxy-2-methylphenyl)amino]-)

• Product Name: Benzoic acid,2-[(3-chloro-4-hydroxy-2-methylphenyl)amino]-
• CAS No: 77605-73-3
• MF: C₁₄H₁₂ClNO₃
• MW: 277.702982902527
• CID: 567542
• PubChem ID: 53704
• Update Time: 2025-04-19

Benzoic acid,2-[(3-chloro-4-hydroxy-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3-chloro-4-hydroxy-2-methylphenyl)amino]-
• N-(3-chloro-4-hydroxy-2-methylphenyl)anthranilic acid
• 2-(3-chloro-4-hydroxy-2-methylanilino)benzoic acid
• 77605-73-3
• NS00133357
• BENZOIC ACID, 2-((3-CHLORO-4-HYDROXY-2-METHYLPHENYL)AMINO)-
• CHEBI:169539
• DTXSID90228271
• N-(2-Methyl-3-chloro-4-hydroxyphenyl)anthranilic acid
• 2-[(3-chloro-4-hydroxy-2-methylphenyl)amino]benzoic acid

• Inchi： 1S/C14H12ClNO3/c1-8-10(6-7-12(17)13(8)15)16-11-5-3-2-4-9(11)14(18)19/h2-7,16-17H,1H3,(H,18,19)
• InChI Key： VRNDVGVAHVCCCU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C)NC1C=CC=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 277.050571
• Monoisotopic Mass: 277.050571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.426
• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.687